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Abstract

1-Methoxyheptane (CAS No. 629-32-3), also known as methyl heptyl ether, is a versatile
aliphatic ether with emerging applications across several industrial sectors. Its properties as a
solvent and a fragrance ingredient make it a compound of interest. This document provides a
comprehensive overview of the industrial uses of 1-methoxyheptane, with a focus on its
applications in chemical synthesis, and as a potential, more environmentally friendly solvent.
Detailed protocols for its synthesis and potential applications are provided to facilitate further
research and development.

Physicochemical Properties

A summary of the key physicochemical properties of 1-methoxyheptane is presented in Table
1. These properties are crucial for understanding its behavior as a solvent and its suitability for
various industrial applications.

Table 1: Physicochemical Properties of 1-Methoxyheptane
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Property Value Reference
Molecular Formula CsH1s0 [1]
Molecular Weight 130.23 g/mol [1]
CAS Number 629-32-3 [1]
Appearance Colorless oily liquid [2]
Boiling Point 150.5 °C at 760 mmHg [3]
Melting Point -94 °C (estimated) [3]
Density 0.78 g/cm?3 [3]
Refractive Index 1.404 [3]
Flash Point 35.8°C [3]
Vapor Pressure 4.87 mmHg at 25 °C [3]
LogP (Octanol-Water Partition

Coefficient) 260320 3]
Hydrogen Bond Donor Count 0 [3]
Hydrogen Bond Acceptor 1 3]

Count

Industrial Applications

The primary industrial applications of 1-methoxyheptane are in the fragrance industry and as
a solvent in various chemical processes.

Fragrance and Perfumery

1-Methoxyheptane is utilized as a fragrance ingredient, often to impart a fresh, green note to
perfumes.[2] It is particularly effective in the top notes of herbal and green floral scents and
blends well with lavender and other aromatic compounds.[2] Its stability in basic media makes it
suitable for use in soaps and powders.[2]

Application Note: Formulation in a Model Eau de Toilette
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While specific commercial formulations are proprietary, a model formulation can be
conceptualized. 1-Methoxyheptane could be incorporated at a low percentage (e.g., 0.1-1.5%
by weight) in an eau de toilette formulation to provide a lifting, green top note. It would be
blended with other essential oils and aroma chemicals, such as linalool, geraniol, and citrus
oils, in a hydroalcoholic base. The logical workflow for such a formulation is depicted below.

Fragrance Concentrate Preparation

1_Methoxyheptane Essential_Oils Aroma_Chemicals

Final Formulation

Blend

Filtration
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Caption: Workflow for fragrance formulation.
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Solvent Applications and "Green" Chemistry Potential

1-Methoxyheptane's properties suggest its potential as a solvent in organic synthesis and
industrial applications. Ethers are known to be relatively stable and can be good solvents for a
range of nonpolar and moderately polar compounds. The growing emphasis on "green
chemistry” encourages the replacement of hazardous solvents with more environmentally
benign alternatives. While specific studies on 1-methoxyheptane as a green solvent are
limited, its structural similarity to other ethers that are being explored as greener alternatives,
such as 2-methyltetrahydrofuran (2-MeTHF), suggests it could be a candidate for further
investigation.[4]

Application Note: Potential Use in Grignard Reactions

Grignard reactions are typically carried out in ethereal solvents like diethyl ether or
tetrahydrofuran (THF), which are effective at solvating the Grignard reagent.[5] 1-
Methoxyheptane, as an ether, could potentially serve as a solvent for Grignard reactions. Its
higher boiling point compared to diethyl ether may be advantageous for reactions requiring
higher temperatures. However, its efficacy would need to be experimentally validated. A key
consideration would be its ability to dissolve the Grignard reagent and the substrate, and its
inertness under the reaction conditions.

Experimental Protocols
Synthesis of 1-Methoxyheptane via Williamson Ether
Synthesis

The Williamson ether synthesis is a common and effective method for preparing ethers. This
protocol is an adaptation of the general Williamson ether synthesis for the preparation of 1-
methoxyheptane from 1-bromoheptane and sodium methoxide.

Reaction Scheme:
CH3(CH2)eBr + CH3ONa — CH3(CH2)eOCHs + NaBr
Materials:

e 1-Bromoheptane
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Sodium methoxide

Anhydrous methanol

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve sodium methoxide (1.1 equivalents) in anhydrous methanol under an

inert atmosphere (e.g., nitrogen or argon).

Addition of Alkyl Halide: To the stirred solution, add 1-bromoheptane (1.0 equivalent)

dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the

progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature and remove

the methanol under reduced pressure using a rotary evaporator.
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o Extraction: To the residue, add anhydrous diethyl ether and a saturated agueous ammonium
chloride solution. Transfer the mixture to a separatory funnel and separate the layers. Extract
the aqueous layer with diethyl ether (2 x 50 mL).

e Washing: Combine the organic layers and wash with brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to obtain the crude 1-methoxyheptane.

« Purification: Purify the crude product by fractional distillation to yield pure 1-
methoxyheptane.

Dissolve NaOMe Extract with
@—" ] H Add 1-Bromoheptane ‘4» Reflux 4-6h 4‘ Evaporate Methanol H Dietiy! Ether }—»‘ Wash with Brine }—»‘ Dry and Concentrate }—»
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Caption: Williamson ether synthesis workflow.

Safety, Handling, and Storage

1-Methoxyheptane is a flammable liquid and should be handled with appropriate safety
precautions. Use in a well-ventilated area and away from ignition sources. Wear appropriate
personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Store in
a tightly sealed container in a cool, dry, and well-ventilated place.

Future Outlook

The industrial utility of 1-methoxyheptane is still being explored. Further research into its
performance as a solvent in a wider range of organic reactions, particularly in the context of
pharmaceutical synthesis, is warranted. Its potential as a "green” solvent alternative to more
hazardous chemicals could be a significant area of investigation, requiring detailed studies on
its environmental fate and toxicology. As the demand for novel fragrance ingredients and more
sustainable chemical processes grows, 1-methoxyheptane may find broader application in the
chemical industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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